![molecular formula C16H11Cl2NO2S B3890782 2,3-dihydro-4H-thiochromen-4-one O-(3,4-dichlorobenzoyl)oxime](/img/structure/B3890782.png)
2,3-dihydro-4H-thiochromen-4-one O-(3,4-dichlorobenzoyl)oxime
Overview
Description
2,3-dihydro-4H-thiochromen-4-one O-(3,4-dichlorobenzoyl)oxime, also known as DCTO, is a synthetic compound that has been widely used in scientific research for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2,3-dihydro-4H-thiochromen-4-one O-(3,4-dichlorobenzoyl)oxime involves the inhibition of various enzymes and proteins involved in cellular processes such as inflammation and oxidative stress. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. It also inhibits the activity of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), a protein involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and protect against oxidative stress. This compound has also been shown to improve glucose tolerance and insulin sensitivity in diabetic mice.
Advantages and Limitations for Lab Experiments
2,3-dihydro-4H-thiochromen-4-one O-(3,4-dichlorobenzoyl)oxime has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been shown to have low toxicity and high bioavailability. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, this compound may have different effects in different cell types and tissues.
Future Directions
There are several future directions for research on 2,3-dihydro-4H-thiochromen-4-one O-(3,4-dichlorobenzoyl)oxime. One direction is to investigate its potential as a therapeutic agent for cancer and other diseases. Another direction is to study its effects on different cell types and tissues. Additionally, further research is needed to understand the long-term effects of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research for its various biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for research on this compound, including its potential as a therapeutic agent for cancer and other diseases, its effects on different cell types and tissues, and its long-term effects and potential side effects.
Scientific Research Applications
2,3-dihydro-4H-thiochromen-4-one O-(3,4-dichlorobenzoyl)oxime has been widely used in scientific research for its various biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has been used in studies related to cancer, diabetes, and neurodegenerative diseases.
properties
IUPAC Name |
[(Z)-2,3-dihydrothiochromen-4-ylideneamino] 3,4-dichlorobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2NO2S/c17-12-6-5-10(9-13(12)18)16(20)21-19-14-7-8-22-15-4-2-1-3-11(14)15/h1-6,9H,7-8H2/b19-14- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIKGPXKICHNTFW-RGEXLXHISA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=CC=CC=C2C1=NOC(=O)C3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C\1CSC2=CC=CC=C2/C1=N\OC(=O)C3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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